9-Nitro-1-nonanol
Overview
Description
9-Nitro-1-nonanol is a chemical compound with the molecular formula C9H19NO3. It is a nitro alcohol that has been used in scientific research for its unique properties. This compound is a powerful inhibitor of neuronal nitric oxide synthase (nNOS), which makes it a valuable tool for studying the role of nitric oxide in various physiological processes.
Mechanism of Action
The mechanism of action of 9-nitro-1-nonanol involves its ability to inhibit this compound. This enzyme is responsible for catalyzing the production of nitric oxide in neurons, which plays a crucial role in various physiological processes. By inhibiting this compound, this compound can block the production of nitric oxide and disrupt normal neuronal signaling.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to inhibit this compound. This can lead to a disruption of normal neuronal signaling and changes in synaptic plasticity. Additionally, the inhibition of nitric oxide production can have effects on various physiological processes, including blood pressure regulation, immune function, and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 9-nitro-1-nonanol in lab experiments is its potent inhibition of this compound. This makes it a valuable tool for studying the role of nitric oxide in various physiological processes. However, there are also limitations to its use, including its potential toxicity and the need for careful control of concentration and exposure time.
Future Directions
There are many potential future directions for research involving 9-nitro-1-nonanol. One area of interest is the role of nitric oxide in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to investigate the potential therapeutic applications of this compound in these and other disease states. Finally, there is a need for continued development of new and more effective inhibitors of this compound, which could have broad applications in the field of neuroscience.
Scientific Research Applications
9-Nitro-1-nonanol has been used extensively in scientific research as a tool for studying the role of nitric oxide in various physiological processes. It is a potent inhibitor of this compound, which is an enzyme that catalyzes the production of nitric oxide in neurons. By inhibiting this compound, this compound can be used to investigate the role of nitric oxide in neuronal signaling, synaptic plasticity, and other physiological processes.
properties
IUPAC Name |
9-nitrononan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO3/c11-9-7-5-3-1-2-4-6-8-10(12)13/h11H,1-9H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLLKICYJHPXTNM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCCC[N+](=O)[O-])CCCCO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10621381 |
Source
|
| Record name | 9-Nitrononan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10621381 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
81541-84-6 |
Source
|
| Record name | 9-Nitrononan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10621381 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![9H-Thioxanthen-9-one, 1-[[2-(dimethylamino)ethyl]amino]-4-nitro-](/img/structure/B3057430.png)
![7-Amino-1-{[2-(diethylamino)ethyl]amino}-4-methyl-9H-thioxanthen-9-one](/img/structure/B3057431.png)
